Cas no 62758-58-1 (4H-1,2,4-Triazol-4-amine, 3-(4-methoxyphenyl)-5-phenyl-)

• Product Name: 4H-1,2,4-Triazol-4-amine, 3-(4-methoxyphenyl)-5-phenyl-
• CAS No: 62758-58-1
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 432301
• PubChem ID: 12334713
• Update Time: 2025-04-19

4H-1,2,4-Triazol-4-amine, 3-(4-methoxyphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine, 3-(4-methoxyphenyl)-5-phenyl-
• 3-(4-methoxyphenyl)-5-phenyl-1,2,4-triazol-4-amine
• 62758-58-1
• 3-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-4-amine
• DTXSID00491075

• Inchi： 1S/C15H14N4O/c1-20-13-9-7-12(8-10-13)15-18-17-14(19(15)16)11-5-3-2-4-6-11/h2-10H,16H2,1H3
• InChI Key： FKXXWHZSIGTPGD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=NN=C(C2C=CC=CC=2)N1N

Computed Properties

• Exact Mass: 266.11692
• Monoisotopic Mass: 266.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.96